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Compound of Interest

Compound Name: Propionic-d5 acid

CAS No.: 60153-92-6

Cat. No.: B592728

Get Quote

This in-depth guide provides a comprehensive overview of propionic-d5 acid, a deuterated

analog of propionic acid. Designed for researchers, scientists, and drug development

professionals, this document delves into its fundamental properties, critical applications, and

detailed methodologies, offering field-proven insights to empower your scientific endeavors.

Introduction: The Significance of Isotopic Labeling
In the landscape of modern analytical and metabolic research, stable isotope-labeled

compounds are indispensable tools. Propionic-d5 acid (CD₃CD₂CO₂H) is a prime example,

where five hydrogen atoms in the propionic acid molecule have been replaced with their

heavier isotope, deuterium. This substitution results in a molecule that is chemically identical to

its unlabeled counterpart but possesses a distinct, higher mass. This mass difference is the

cornerstone of its utility, enabling precise and accurate quantification in complex biological

matrices without altering the fundamental biochemical behavior of the parent molecule. This

guide will explore the technical nuances of propionic-d5 acid, from its core properties to its

practical application in demanding research settings.
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Core Physicochemical Properties
The foundational data of propionic-d5 acid is crucial for its effective application. The following

table summarizes its key physicochemical properties, compiled from leading chemical

suppliers.

Property Value Source(s)

CAS Number 60153-92-6 [1][2][3][4][5]

Molecular Formula C₃HD₅O₂ or CD₃CD₂CO₂H [2][3][4]

Molecular Weight 79.11 g/mol [1][3][5][6]

Synonyms
Propanoic-d5 Acid, Deuterated

propionic acid
[1][2]

Isotopic Enrichment Typically ≥98 atom % D [1]

Appearance Neat oil [2][4]

Solubility
Miscible with water, ethanol,

and most organic solvents
[1][2]

Principle Applications in Research and
Development
The primary utility of propionic-d5 acid lies in its application as an internal standard for mass

spectrometry-based quantification of propionic acid.[2][4] Propionic acid is a short-chain fatty

acid (SCFA) of significant biological interest, playing roles in gut microbiota signaling, host

metabolism, and as a potential biomarker for various physiological and pathological states.

Quantitative Bioanalysis using Isotope Dilution Mass
Spectrometry (IDMS)
The "gold standard" for quantification in bioanalysis is isotope dilution mass spectrometry.

Propionic-d5 acid is the ideal internal standard for this technique when measuring

endogenous propionic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b592728/docs?utm_src=pdf-body#propionic-d5-acid-a-technical-guide-for-researchers-and-drug-development-professionals
https://resolvemass.ca/product/propionic-d5-acid/
https://www.caymanchem.com/product/39159/propionic-acid-d5
https://www.scbt.com/p/propionic-acid-d5-60153-92-6
https://www.bioscience.co.uk/product~1247228
https://www.cdnisotopes.com/us_20/d-1582
https://www.caymanchem.com/product/39159/propionic-acid-d5
https://www.scbt.com/p/propionic-acid-d5-60153-92-6
https://www.bioscience.co.uk/product~1247228
https://resolvemass.ca/product/propionic-d5-acid/
https://www.scbt.com/p/propionic-acid-d5-60153-92-6
https://www.cdnisotopes.com/us_20/d-1582
https://isotope.com/propionic-acid-d5-dlm-1919-5
https://resolvemass.ca/product/propionic-d5-acid/
https://www.caymanchem.com/product/39159/propionic-acid-d5
https://resolvemass.ca/product/propionic-d5-acid/
https://www.caymanchem.com/product/39159/propionic-acid-d5
https://www.bioscience.co.uk/product~1247228
https://resolvemass.ca/product/propionic-d5-acid/
https://www.caymanchem.com/product/39159/propionic-acid-d5
https://www.benchchem.com/product/b592728/docs?utm_src=pdf-body#propionic-d5-acid-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.caymanchem.com/product/39159/propionic-acid-d5
https://www.bioscience.co.uk/product~1247228
https://www.benchchem.com/product/b592728/docs?utm_src=pdf-body#propionic-d5-acid-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Causality Behind the Choice: By introducing a known amount of propionic-d5 acid into a

biological sample (e.g., plasma, feces, tissue homogenate) at the earliest stage of sample

preparation, any subsequent sample loss during extraction, derivatization, or injection will affect

both the analyte (propionic acid) and the internal standard (propionic-d5 acid) equally. The

mass spectrometer distinguishes between the two based on their mass-to-charge ratio (m/z).

The ratio of the signal from the endogenous analyte to the signal from the stable isotope-

labeled internal standard is used to calculate the precise concentration of the analyte, thereby

correcting for experimental variability.

Caption: Workflow for Isotope Dilution Mass Spectrometry using Propionic-d5 Acid.

Metabolic Flux Analysis and Tracer Studies
In metabolomics, propionic-d5 acid can be used as a metabolic tracer. By introducing it into a

biological system (e.g., cell culture or an animal model), researchers can track the metabolic

fate of the propionate backbone through various biochemical pathways. The deuterium labels

act as a "flag," allowing mass spectrometry to identify downstream metabolites that have

incorporated the labeled carbon skeleton. This provides invaluable insights into metabolic

pathway activity and regulation.[6]

Experimental Protocol: Quantification of Propionic
Acid in Plasma
This section provides a detailed, self-validating protocol for the quantification of propionic acid

in human plasma using propionic-d5 acid as an internal standard with LC-MS/MS.

Materials and Reagents
Propionic Acid (analytical standard)

Propionic-d5 Acid (internal standard)

Acetonitrile (LC-MS grade)

Formic Acid (LC-MS grade)

Ultrapure Water
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Human Plasma (K2EDTA)

Calibrated pipettes and sterile, low-binding microcentrifuge tubes

Step-by-Step Methodology
Preparation of Stock Solutions (1 mg/mL):

Accurately weigh and dissolve propionic acid and propionic-d5 acid in acetonitrile to

prepare individual stock solutions.

Preparation of Working Solutions:

Prepare a series of working standard solutions of propionic acid by serial dilution of the

stock solution with 50:50 acetonitrile/water. These will be used to create the calibration

curve.

Prepare a working internal standard solution of propionic-d5 acid at a fixed concentration

(e.g., 1 µg/mL) in acetonitrile.

Sample Preparation (Protein Precipitation):

To 50 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the internal

standard working solution. Vortex briefly.

Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at >12,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

Liquid Chromatography (LC): Use a C18 column with a gradient elution profile using

mobile phases of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.
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Mass Spectrometry (MS): Operate in negative ion mode using electrospray ionization

(ESI). Monitor the specific mass transitions (MRM - Multiple Reaction Monitoring) for both

propionic acid and propionic-d5 acid.

Data Processing and Validation:

Construct a calibration curve by plotting the peak area ratio (propionic acid / propionic-d5
acid) against the nominal concentration of the calibrators. A linear regression with a

weighting factor of 1/x² is typically used.

The concentration of propionic acid in the unknown samples is then calculated from this

curve.

Self-Validation: The protocol's integrity is confirmed by analyzing quality control (QC)

samples at low, medium, and high concentrations alongside the unknown samples. The

calculated concentrations of these QCs must fall within a pre-defined acceptance range

(e.g., ±15% of the nominal value) for the run to be considered valid.
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Caption: Self-validating workflow for bioanalytical quantification.

Conclusion
Propionic-d5 acid is a powerful and essential tool for any laboratory engaged in the

quantitative analysis of short-chain fatty acids or the study of their metabolism. Its role as an

internal standard in isotope dilution mass spectrometry provides a level of accuracy and

precision that is unmatched by other methods. Understanding the principles behind its
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application and adhering to rigorous, self-validating protocols, such as the one detailed in this

guide, is paramount to generating reliable and reproducible scientific data. The high isotopic

purity and stability of commercially available propionic-d5 acid make it an authoritative choice

for researchers pushing the boundaries of bioanalysis and metabolic science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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